Cas no 219655-02-4 (<br>1-Phenyl-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfany l)-ethanone)

• Product Name: <br>1-Phenyl-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfany l)-ethanone
• CAS No: 219655-02-4
• MF: C₁₈H₁₆N₂OS₂
• MW: 340.462441444397
• CID: 3070749
• PubChem ID: 717816
• Update Time: 2025-04-21

<br>1-Phenyl-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfany l)-ethanone Chemical and Physical Properties

Names and Identifiers

• <br>1-Phenyl-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfany l)-ethanone
• MLS000121592
• HMS2342M16
• 1-PHENYL-2-(5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-YLSULFANYL)-1-ETHANONE
• TimTec1_007372
• 1-Phenyl-2-(5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)-ethanone
• STK843254
• EU-0009677
• CHEMBL1491320
• MFCD01819023
• 1-phenyl-2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
• AKOS000577817
• HMS1554P02
• SMR000118933
• 219655-02-4
• CCG-19212

• MDL： MFCD01819023
• Inchi： 1S/C18H16N2OS2/c21-14(12-6-2-1-3-7-12)10-22-17-16-13-8-4-5-9-15(13)23-18(16)20-11-19-17/h1-3,6-7,11H,4-5,8-10H2
• InChI Key： GDIZKEDKSJWBFG-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC(C2C=CC=CC=2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 340.07040549Da
• Monoisotopic Mass: 340.07040549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.4Ų